(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(3-fluorophenyl)methanone

• IUPAC Name: (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(3-fluorophenyl)methanone
• InChI: InChI=1S/C15H14FNOS/c16-10-5-3-4-9(8-10)14(18)13-11-6-1-2-7-12(11)19-15(13)17/h3-5,8H,1-2,6-7,17H2
• InChI Key: AVINEQRMMABGCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)N)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C15H14FNOS
• Molecular Weight: 275.3 g/mol

Description

“(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(3-fluorophenyl)methanone” is a chemical compound with the molecular formula C15H14FNOS. It is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14FNOS/c16-15-13(11-8-4-5-9-12(11)18-15)14(17)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,16H2. This code provides a detailed description of the molecule’s structure.

Scientific Research Applications

Anticancer Agents

• . Several derivatives exhibited significant antiproliferative potential against cancer cell lines, including MCF-7 (breast cancer) and HepG-2 (liver cancer). For instance, compound 4 induced apoptosis in MCF-7 cells, reducing cell viability by 26.86%.
• .

Antitubulin Agents

• The lead compounds derived from this scaffold have been explored as potential antitubulin agents. .

Anti-HIV-1 Activity

• Indole derivatives, including those related to this compound, have been investigated for their anti-HIV-1 activity. For example, Kasralikar et al. .

Mechanism of Action

Target of Action

The primary target of this compound is the nuclear factor (erythroid-derived 2)-like 2 (NRF2) . NRF2 is a transcription factor that plays a crucial role in cellular defense against oxidative and electrophilic stress .

Mode of Action

The compound activates NRF2 via a non-electrophilic mechanism . It disrupts the interaction between NRF2 and the Kelch-like ECH-associated protein 1 (KEAP1), which is a redox sensor and adaptor protein that binds NRF2 into the CulIII ubiquitin ligase complex . This disruption allows NRF2 to translocate to the nucleus, where it can activate the transcription of various cytoprotective genes .

Biochemical Pathways

The activation of NRF2 leads to the upregulation of various antioxidant and cytoprotective genes. These include NQO1 and HO-1, which are well-known targets of the NRF2 transcription factor . The upregulation of these genes helps to mitigate oxidative stress and inflammation, thereby protecting cells from damage .

Pharmacokinetics

The compound has been found to be metabolically stable in human, rat, and mouse liver microsomes . It exhibits an optimum half-life (T1/2) and intrinsic clearance (Clint), suggesting good bioavailability . .

Result of Action

The activation of NRF2 by the compound results in anti-inflammatory activity. In studies using Escherichia coli Lipopolysaccharide (LPS Ec)-stimulated murine macrophages (RAW 264.7 cells), the compound was found to inhibit the elevated levels of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α, and IFN-γ) and inflammatory mediators (PGE2, COX-2, and NF-κB) .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the metabolic stability of the compound can be affected by the specific characteristics of the liver microsomes in different species . Additionally, the compound’s anti-inflammatory activity can be influenced by the specific inflammatory stimuli present in the environment . .